Cas no 81431-45-0 (2-(4-Bromobenzylsulfonyl)acetic acid)

2-(4-Bromobenzylsulfonyl)acetic acid structure
81431-45-0 structure
Product Name:2-(4-Bromobenzylsulfonyl)acetic acid
CAS No:81431-45-0
MF:C9H9BrO4S
MW:293.134361028671
CID:2803058
PubChem ID:22065316
Update Time:2025-04-21

2-(4-Bromobenzylsulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromobenzylsulfonyl)acetic acid
    • 4-bromobenzyl sulfonylacetic acid
    • 2-[(4-bromophenyl)methanesulfonyl]acetic acid
    • 2-((4-bromophenyl)methanesulfonyl)acetic acid
    • BP-11567
    • EN300-40116
    • 4-bromobenzylsulfonyl acetic acid
    • VMYFZBLZKJJKLR-UHFFFAOYSA-N
    • [(4-Bromophenyl)methanesulfonyl]acetic acid
    • AB01003222-01
    • GDA43145
    • CS-0248528
    • DTXSID10622232
    • AKOS000173656
    • 2-((4-Bromobenzyl)sulfonyl)acetic acid
    • SCHEMBL2337040
    • 81431-45-0
    • 2-((4-Bromobenzyl)sulfonyl)aceticacid
    • G19760
    • 959-798-2
    • [(4-bromobenzyl)sulfonyl]acetic acid
    • Z295402480
    • Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-
    • Inchi: 1S/C9H9BrO4S/c10-8-3-1-7(2-4-8)5-15(13,14)6-9(11)12/h1-4H,5-6H2,(H,11,12)
    • InChI Key: VMYFZBLZKJJKLR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(CC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 291.94049Da
  • Monoisotopic Mass: 291.94049Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.8Ų

2-(4-Bromobenzylsulfonyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B489713-25mg
2-(4-Bromobenzylsulfonyl)acetic acid
81431-45-0
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$ 50.00 2022-06-07
TRC
B489713-50mg
2-(4-Bromobenzylsulfonyl)acetic acid
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50mg
$ 95.00 2022-06-07
TRC
B489713-250mg
2-(4-Bromobenzylsulfonyl)acetic acid
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$ 320.00 2022-06-07
Apollo Scientific
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2-(4-Bromobenzylsulfonyl)acetic acid
81431-45-0
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£202.00 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-50mg
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
50mg
¥1170.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-100mg
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
100mg
¥1749.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-250mg
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
250mg
¥2289.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-500mg
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
500mg
¥3628.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-1g
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
1g
¥5412.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1319198-2.5g
2-[(4-bromophenyl)methanesulfonyl]acetic acid
81431-45-0 97%
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¥10595.00 2024-07-28

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